Cas no 883956-07-8 (3-butyl-2-(4-methylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione)

• Product Name: 3-butyl-2-(4-methylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione
• CAS No: 883956-07-8
• MF: C₂₂H₂₀N₂O₃
• MW: 360.405805587769
• CID: 5438943
• Update Time: 2025-05-22

3-butyl-2-(4-methylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-butyl-2-(4-methylphenyl)chromeno[2,3-d]pyrimidine-4,5-dione
• 3-butyl-2-(4-methylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione

• Inchi： 1S/C22H20N2O3/c1-3-4-13-24-20(15-11-9-14(2)10-12-15)23-21-18(22(24)26)19(25)16-7-5-6-8-17(16)27-21/h5-12H,3-4,13H2,1-2H3
• InChI Key： RCZAXKCJRFFKJQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2)N(CCCC)C(=O)C2C(=O)C3=CC=CC=C3OC=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-butyl-2-(4-methylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione

3-butyl-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione: A Comprehensive Overview

The compound with CAS No. 883956-07-8, commonly referred to as 3-butyl-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of chromenopyrimidinediones, which are known for their unique structural properties and potential applications in drug discovery and advanced materials. The chromeno[2,3-d]pyrimidine core of this molecule is particularly intriguing due to its fused ring system and the presence of electron-withdrawing groups like the dione moiety.

Recent studies have highlighted the importance of chromenopyrimidinediones in modulating cellular signaling pathways. For instance, researchers have demonstrated that 3-butyl-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione exhibits potent inhibitory activity against key enzymes involved in inflammation and oxidative stress. This makes it a promising candidate for the development of anti-inflammatory and antioxidant therapies. Moreover, the butyl and 4-methylphenyl substituents on the molecule contribute to its lipophilicity and bioavailability, enhancing its potential as a drug lead.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The formation of the chromeno[2,3-d]pyrimidine core typically requires a condensation reaction between a chromene derivative and a pyrimidine precursor. Subsequent functionalization steps introduce the butyl and 4-methylphenyl groups, ensuring optimal electronic and steric properties for biological activity. Recent advancements in asymmetric synthesis have also enabled the preparation of enantiomerically pure versions of this compound, which are invaluable for studying stereochemical effects in biological systems.

In terms of applications, 3-butyl-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione has shown potential in several therapeutic areas. Preclinical studies suggest that it may serve as a lead compound for developing treatments against neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to cross the blood-brain barrier and interact with key targets associated with these conditions makes it a compelling candidate for further investigation. Additionally, its antioxidant properties could be harnessed in skincare products aimed at combating oxidative stress-induced aging.

From a materials science perspective, this compound has been explored as a building block for advanced organic semiconductors. The conjugated π-system in the chromeno[2,3-d]pyrimidine core facilitates charge transport properties that are desirable for applications in organic electronics. Recent research has focused on incorporating this molecule into thin-film transistor (TFT) devices and organic photovoltaics (OPVs), where it has demonstrated improved charge carrier mobility and stability under operational conditions.

The environmental impact of synthesizing and using 3-butyl-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione is another critical consideration. Green chemistry principles have been increasingly applied to minimize waste generation and reduce energy consumption during its production. For example, solvent-free reaction conditions and catalytic transfer hydrogenation methods have been employed to enhance the sustainability of its synthesis process.

In conclusion, 883956-07-8 (commonly known as 3-butyl-2-(4-methylphenyl)-chromeno[2', 1)